Cas no 2901066-22-4 (2-Chloro-3-methoxy-5-(methylthio)pyridine)

• Product Name: 2-Chloro-3-methoxy-5-(methylthio)pyridine
• CAS No: 2901066-22-4
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 6796002
• PubChem ID: 171367688
• Update Time: 2025-10-31

2-Chloro-3-methoxy-5-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD34769362
• 2901066-22-4
• 2-Chloro-3-methoxy-5-(methylthio)pyridine

• Inchi： 1S/C7H8ClNOS/c1-10-6-3-5(11-2)4-9-7(6)8/h3-4H,1-2H3
• InChI Key： RHXFAFFLKJEDPV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)SC)OC

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-Chloro-3-methoxy-5-(methylthio)pyridine

Introduction to 2-Chloro-3-methoxy-5-(methylthio)pyridine (CAS No. 2901066-22-4)

2-Chloro-3-methoxy-5-(methylthio)pyridine (CAS No. 2901066-22-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom. The unique combination of functional groups in 2-Chloro-3-methoxy-5-(methylthio)pyridine, including a chloro substituent, a methoxy group, and a methylthio group, endows it with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-Chloro-3-methoxy-5-(methylthio)pyridine can be represented as follows:

C8H9ClNO2S

The molecular weight of this compound is approximately 198.7 g/mol. The presence of the chloro substituent at the 2-position, the methoxy group at the 3-position, and the methylthio group at the 5-position imparts specific reactivity and stability characteristics to the molecule. These functional groups can participate in various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and oxidative processes.

In recent years, 2-Chloro-3-methoxy-5-(methylthio)pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. For instance, pyridine derivatives with similar structural features have been shown to exhibit potent insecticidal and fungicidal activities, making them valuable candidates for crop protection.

In the pharmaceutical industry, 2-Chloro-3-methoxy-5-(methylthio)pyridine has been explored for its potential as a lead compound in the development of new therapeutic agents. Research has demonstrated that pyridine-based compounds can modulate various biological targets, including enzymes, receptors, and ion channels. For example, a study published in the Journal of Medicinal Chemistry reported that a series of pyridine derivatives, including those with chloro and methoxy substituents, exhibited significant inhibitory activity against specific kinases involved in cancer progression.

The synthetic accessibility of 2-Chloro-3-methoxy-5-(methylthio)pyridine is another factor that contributes to its appeal in both academic and industrial settings. Several synthetic routes have been developed to prepare this compound efficiently. One common approach involves the reaction of 3-methoxypyridine with methyl thiocyanate followed by chlorination at the 2-position. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 2-Chloro-3-methoxy-5-(methylthio)pyridine, such as its melting point, boiling point, and solubility in various solvents, are also important considerations for its practical applications. The compound is typically a solid at room temperature with a melting point ranging from 70°C to 75°C. It exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 2-Chloro-3-methoxy-5-(methylthio)pyridine may be limited, it is generally recommended to follow standard laboratory practices for handling organic compounds. This includes using appropriate personal protective equipment (PPE), working under a fume hood when necessary, and disposing of waste materials according to local regulations.

The potential applications of 2-Chloro-3-methoxy-5-(methylthio)pyridine extend beyond its use as an intermediate in chemical synthesis. Recent studies have explored its role as a ligand in coordination chemistry and materials science. For example, researchers have synthesized metal complexes using this compound as a ligand and investigated their catalytic properties in various organic transformations. These complexes have shown promise in promoting selective reactions under mild conditions.

In conclusion, 2-Chloro-3-methoxy-5-(methylthio)pyridine (CAS No. 2901066-22-4) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in areas such as medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and utilization of pyridine-based molecules.